Cas no 1361474-35-2 (3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361474-35-2
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968594
• Update Time: 2025-06-14

3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-9-2-1-8(10(15)11(9)16)13-12(18)7(3-5-17)4-6-19-13/h1-2,4,6H,3,18H2
• InChI Key： FXKIYSVSIOFVHL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=C(CC#N)C=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile

Recent Advances in the Study of 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361474-35-2)

In recent years, the compound 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361474-35-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and trichlorophenyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile. Recent publications have highlighted novel catalytic methods that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve a 90% yield, significantly enhancing the compound's accessibility for further pharmacological evaluation.

Pharmacological investigations have revealed that 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile exhibits potent inhibitory effects on specific kinase pathways implicated in inflammatory and oncogenic processes. In vitro and in vivo studies have shown that the compound selectively targets kinases such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing targeted therapies for cancers and autoimmune diseases.

Moreover, recent structural-activity relationship (SAR) studies have explored modifications to the pyridine and acetonitrile moieties to enhance bioavailability and reduce off-target effects. Computational modeling and molecular docking simulations have been employed to predict binding affinities and optimize the compound's interaction with target proteins. These efforts have led to the identification of derivatives with improved pharmacokinetic profiles, paving the way for preclinical trials.

In conclusion, the ongoing research on 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361474-35-2) underscores its therapeutic potential and highlights the importance of continued investigation. Future studies should focus on advancing these findings into clinical applications, addressing challenges such as toxicity and drug resistance. The compound's unique chemical structure and biological activity make it a promising candidate for next-generation pharmaceuticals.